Cas no 32585-51-6 (Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-)

• Product Name: Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-
• CAS No: 32585-51-6
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 1451337
• PubChem ID: 728709
• Update Time: 2025-11-06

Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-
• CHEMBL1413182
• SCHEMBL734585
• Oprea1_009981
• BRD-K91166726-001-01-5
• ZGQABPLJNQKODP-UHFFFAOYSA-N
• STL521132
• ChemDiv3_011925
• 32585-51-6
• EU-0016351
• HMS2370D03
• BRD-K91166726-001-08-0
• IDI1_029483
• MLS000067867
• AKOS000545101
• 1-[2-(1H-indol-3-yl)ethyl]-3-phenylurea
• CCG-142867
• 1-(2-(1H-indol-3-yl)ethyl)-3-phenylurea
• HMS3447I20
• 1-(2-(1H-Indol-3-yl)ethyl)-3-phenyl-urea
• 3-[2-(1H-indol-3-yl)ethyl]-1-phenylurea
• SMR000122486
• BDBM50462506
• 1-[2-(1H-Indol-3-yl)-ethyl]-3-phenyl-urea
• NCGC00280029-01
• CS-0318099
• AB00461199-08
• HMS1506O01
• MS-8818
• Oprea1_822912

• Inchi： 1S/C17H17N3O/c21-17(20-14-6-2-1-3-7-14)18-11-10-13-12-19-16-9-5-4-8-15(13)16/h1-9,12,19H,10-11H2,(H2,18,20,21)
• InChI Key： ZGQABPLJNQKODP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 279.13731
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 56.92

Additional information on Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl-

Research Brief on Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- (CAS: 32585-51-6): Recent Advances and Applications

Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- (CAS: 32585-51-6) is a synthetic urea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by the presence of an indole moiety and a phenylurea group, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of research involving this compound is its interaction with protein targets, particularly those involved in neurodegenerative diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- exhibits inhibitory activity against specific kinases implicated in tumor growth. The study utilized molecular docking and in vitro assays to elucidate the binding affinity and mechanism of action, revealing promising results for further preclinical development.

In addition to its anticancer potential, recent investigations have explored the compound's neuroprotective effects. A 2024 paper in ACS Chemical Neuroscience reported that this urea derivative could attenuate oxidative stress and reduce neuronal apoptosis in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function, highlighting its dual functionality as both an antioxidant and a kinase inhibitor.

The synthesis and optimization of Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- have also been a focus of recent work. Advances in green chemistry have enabled more efficient and scalable synthetic routes, as described in a 2023 Organic Process Research & Development article. These improvements are critical for facilitating large-scale production and further pharmacological evaluation.

Looking ahead, the versatility of Urea, N-[2-(1H-indol-3-yl)ethyl]-N'-phenyl- as a chemical scaffold suggests broad applicability in drug discovery. Future research directions may include structural modifications to enhance bioavailability and target specificity, as well as expanded preclinical testing in disease models. The compound's dual mechanisms of action position it as a promising candidate for multifactorial diseases such as cancer and neurodegenerative disorders.